Cas no 55557-52-3 (3-Chloropyrazine-2-carbonitrile)
55557-52-3 structure
Product Name:3-Chloropyrazine-2-carbonitrile
CAS No:55557-52-3
MF:C5H2ClN3
MW:139.542479038239
MDL:MFCD00219653
CID:56784
PubChem ID:292465
Update Time:2025-04-18
3-Chloropyrazine-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Chloropyrazine-2-carbonitrile
- 2-Chloro-3-cyanopyrazine
- 2-Chloro-3-cyannopyrazine
- 3-chloro-2-cyanopyrazine
- 3-chloro-2-pyrazinecarbonitrile
- 3-chlorpyrazin-2-carbonitril
- 3-cyano-2-chloropyrazine
- chlorocyanopyrazine
- Pyrazinecarbonitrile, 3-chloro-
- F0001-1459
- EN300-64817
- 3-chloro-pyrazine-2-carbonitrile
- AKOS005166972
- 2-chloro-3-cyanopyrazine, AldrichCPR
- SCHEMBL136280
- CS-10783
- FT-0615529
- MFCD00219653
- NSC158245
- SY018233
- AC-24529
- PB12144
- CS-W001897
- PS-4886
- AM20070365
- Q-103305
- Z992759282
- 2-chloro-3-cyano-pyrazine
- SDLFAEGTVBPHBK-UHFFFAOYSA-N
- NSC-158245
- DTXSID20303404
- 2-cyano-3-chloropyrazine
- 55557-52-3
- A8032
- DB-028458
-
- MDL： MFCD00219653
- Inchi： 1S/C5H2ClN3/c6-5-4(3-7)8-1-2-9-5/h1-2H
- InChI Key： SDLFAEGTVBPHBK-UHFFFAOYSA-N
- SMILES： ClC1C(C#N)=NC=CN=1
Computed Properties
- Exact Mass: 138.99400
- Monoisotopic Mass: 138.994
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 49.6A^2
Experimental Properties
- Color/Form: Not determined
- Density: 1.43
- Melting Point: 42-45 ºC
- Boiling Point: 264.1°C at 760 mmHg
- Flash Point: 113.5 °C
- Refractive Index: 1.568
- PSA: 49.57000
- LogP: 1.00168
- Solubility: Not determined
3-Chloropyrazine-2-carbonitrile Security Information
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Hazardous Material transportation number：3276
- Hazard Category Code： R20/21/22;R36/37/38
- Safety Instruction： S26-S36/37/39
-
Hazardous Material Identification：
- Storage Condition：Inert atmosphere,2-8°C
- HazardClass：6.1
- PackingGroup：III
- Risk Phrases：R20/21/22; R36/37/38
- Safety Term：S26;S36/37/39
3-Chloropyrazine-2-carbonitrile Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Chloropyrazine-2-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| ChemScence | CS-W001897-25g |
3-Chloropyrazine-2-carbonitrile |
55557-52-3 | 99.61% | 25g |
$34.0 | 2022-04-27 | |
| ChemScence | CS-W001897-100g |
3-Chloropyrazine-2-carbonitrile |
55557-52-3 | 99.61% | 100g |
$80.0 | 2022-04-27 | |
| ChemScence | CS-W001897-500g |
3-Chloropyrazine-2-carbonitrile |
55557-52-3 | 99.61% | 500g |
$360.0 | 2022-04-27 | |
| TRC | C381220-1g |
3-Chloropyrazine-2-carbonitrile |
55557-52-3 | 1g |
$69.00 | 2023-05-18 | ||
| TRC | C381220-5g |
3-Chloropyrazine-2-carbonitrile |
55557-52-3 | 5g |
$75.00 | 2023-05-18 | ||
| TRC | C381220-10g |
3-Chloropyrazine-2-carbonitrile |
55557-52-3 | 10g |
$110.00 | 2023-05-18 | ||
| TRC | C381220-25g |
3-Chloropyrazine-2-carbonitrile |
55557-52-3 | 25g |
$178.00 | 2023-05-18 | ||
| TRC | C381220-50g |
3-Chloropyrazine-2-carbonitrile |
55557-52-3 | 50g |
$316.00 | 2023-05-18 | ||
| TRC | C381220-100g |
3-Chloropyrazine-2-carbonitrile |
55557-52-3 | 100g |
$586.00 | 2023-05-18 | ||
| Fluorochem | 005877-1g |
2-Chloro-3-cyanopyrazine |
55557-52-3 | 96% | 1g |
￡10.00 | 2022-03-01 |
3-Chloropyrazine-2-carbonitrile Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:55557-52-3)3-Chloropyrazine-2-carbonitrile
Order Number:A8032
Stock Status:in Stock
Quantity:500g/1kg
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:05
Price ($):325.0/646.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:55557-52-3)2-氯-3-氰基吡嗪
Order Number:LE26025766
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:54
Price ($):discuss personally
Email:18501500038@163.com
3-Chloropyrazine-2-carbonitrile Related Literature
-
Wensheng Yu,Paul G. Bulger,Kevin M. Maloney Green Chem. 2016 18 4941
-
2. Studies on pyrazines. Part 22. Lewis acid-mediated cyanation of pyrazine N-oxides with trimethylsilyl cyanide: new route to 2-substituted 3-cyanopyrazinesNobuhiro Sato,Yuji Shimomura,Yoshie Ohwaki,Ryo Takeuchi J. Chem. Soc. Perkin Trans. 1 1991 2877
55557-52-3 (3-Chloropyrazine-2-carbonitrile) Related Products
- 95-58-9(2-Chloro-3-methylpyrazine)
- 244261-73-2(2,6-Pyrazinedicarbonitrile, 3,5-dichloro-)
- 356783-16-9(3,6-Dichloropyrazine-2-carbonitrile)
- 181284-14-0(3-Chloro-5-methylpyrazine-2-carbonitrile)
- 313339-92-3(3,5-Dichloropyrazine-2-carbonitrile)
- 6863-74-7(6-Chloropyrazine-2-carbonitrile)
- 36070-75-4(5-Chloropyrazine-2-carbonitrile)
- 918410-50-1(2,5-Pyrazinedicarbonitrile, 3-chloro-)
- 53238-80-5(S 4001)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
